![molecular formula C21H19NO3 B6527959 9-cyclopropyl-4-methyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one CAS No. 946384-19-6](/img/structure/B6527959.png)
9-cyclopropyl-4-methyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one
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Overview
Description
Cycloalkanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring . Coumarins or benzopyran-2-ones are a group of nature-occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature .
Synthesis Analysis
The synthesis of coumarin systems has been considered for many organic and pharmaceutical chemists . These methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures .Molecular Structure Analysis
Cycloalkanes only contain carbon-hydrogen bonds and carbon-carbon single bonds, but in cycloalkanes, the carbon atoms are joined in a ring . The general formula for a cycloalkane is CnH2n .Chemical Reactions Analysis
The chemical reactions of cycloalkanes and coumarins can be quite diverse, depending on the specific structures and functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For cycloalkanes, they are saturated, meaning that all of the carbons atoms that make up the ring are single bonded to other atoms (no double or triple bonds) .Scientific Research Applications
Coumarins, or benzopyran-2-ones, are naturally occurring lactones first derived from Tonka beans in 1820. These oxygen-containing heterocycles are widely found in nature and have been used as herbal medicines for centuries. Over 1300 coumarin derivatives have been identified, mainly obtained from secondary metabolites in green plants, fungi, and bacteria . Since the first synthetic route was reported in 1882, coumarins have found applications in fabric conditioners, perfumes, and the medicinal industry. Notably, they serve as anti-coagulants (e.g., warfarin and dicoumarol) and exhibit diverse biological properties .
Biological and Pharmaceutical Applications
Anti-HIV Activity: Researchers have screened synthetic coumarins for anti-HIV properties. These compounds may inhibit viral replication and hold promise for antiretroviral therapy .
Anticancer Potential: Certain synthetic coumarins have been intensively studied for their anticancer effects. They exhibit cytotoxicity against cancer cells and may serve as leads for drug development .
Anti-Microbial Properties: Coumarins have demonstrated antimicrobial activity against bacteria, fungi, and other pathogens. They could be valuable in combating infections .
Antioxidant Effects: Some coumarins act as antioxidants, scavenging free radicals and protecting cells from oxidative damage .
Anti-Inflammatory and Anti-Asthmatic Properties: Coumarins have been investigated for their anti-inflammatory and anti-asthmatic effects. They may modulate immune responses and reduce inflammation .
Other Applications: Additional areas of interest include anti-Alzheimer, anti-tuberculosis, anti-platelet, COX inhibition, anti-viral, and DNA gyrase inhibition activities .
Synthesis and Structure
The compound 9-cyclopropyl-4-methyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one features a coumarin core with a cyclopropyl group and a phenyl substituent. Its structure contributes to its diverse biological properties .
Mechanism of Action
The mechanism of action of a compound depends on its structure and the biological system it interacts with. For coumarins, they have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors .
Future Directions
properties
IUPAC Name |
9-cyclopropyl-4-methyl-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c1-13-16-9-10-18-17(11-22(12-24-18)15-7-8-15)20(16)25-21(23)19(13)14-5-3-2-4-6-14/h2-6,9-10,15H,7-8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVOMLTIHNDTNDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC3=C2CN(CO3)C4CC4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-cyclopropyl-4-methyl-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one |
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